Cas no 32556-71-1 ((S)-3-Hydroxy-1-octyne)

• Product Name: (S)-3-Hydroxy-1-octyne
• CAS No: 32556-71-1
• MF: C₈H₁₄O
• MW: 126.196162700653
• MDL: MFCD00191475
• CID: 88971
• PubChem ID: 87574226
• Update Time: 2025-04-18

(S)-3-Hydroxy-1-octyne Chemical and Physical Properties

Names and Identifiers

• (S)-1-Octyn-3-ol
• Octynol
• (S)-(-)-1-Octyn-3-ol
• (S)-1-Octyn-3-ol [omega Side-Chain Unit for PG Synthesis]
• (S)-3-Hydroxy-1-octyne
• (S)-(?)-1-Octyn-3-ol
• (3S)-oct-1-yn-3-ol
• (-)-1-Octyn-3-ol
• (3S)-1-Octyn-3-ol
• (3S)-Hydroxy-1-octyne
• (S)(-)-1-Octyn-3-ol
• UNII-D8HO63XX92
• ?(S)-1-OCTYN-3-OL
• 32556-71-1
• SCHEMBL766022
• 1-Octyn-3-ol, (S)-(-)-
• (S)-(-)-1-Octyn-3-ol, 99%
• AKOS015913385
• AMY20014
• J-018782
• 1-Octyn-3-ol, (S)-
• T72294
• VUGRNZHKYVHZSN-MRVPVSSYSA-N
• D8HO63XX92
• DTXSID501316203
• 1-Octyn-3-ol, (-)-
• 1-Octyn-3-ol, (3S)-
• O0235
• CS-0204536
• (s)-oct-1-yn-3-ol
• MFCD00191475
• Q27276249
• AS-35719

• MDL： MFCD00191475
• Inchi： 1S/C8H14O/c1-3-5-6-7-8(9)4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
• InChI Key： VUGRNZHKYVHZSN-MRVPVSSYSA-N
• SMILES： O[C@H](C#C)CCCCC
• BRN： 2037703

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 98.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.864 g/mL at 25 °C(lit.)
• Melting Point: -39°C (estimate)
• Boiling Point: 130°C(lit.)
• Flash Point: Degrees Fahrenheit:147.2°F
  Degrees Celsius:64°C
  
• Refractive Index: n20/D 1.442(lit.)
• Solubility: Slightly soluble (4.2 g/l) (25 º C),
• PSA: 20.23
• LogP: 1.56080
• Solubility: Not determined
• Optical Activity: [α]20/D −6.5°, c = 2 in methylene chloride

(S)-3-Hydroxy-1-octyne Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H302
• Warning Statement： P210-P264-P270-P280-P301+P312+P330-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 2810 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： 27-36/37/39-45
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether